
Sophorolipid-Based Synthesis of Gold and
Silver Nanoparticles: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sophorolipid

Cat. No.: B1247395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the green synthesis of gold

(AuNPs) and silver (AgNPs) nanoparticles utilizing sophorolipids, a class of glycolipid

biosurfactants. Sophorolipids act as both reducing and capping agents, offering an eco-

friendly and efficient method for nanoparticle synthesis.[1][2] These nanoparticles exhibit

significant potential in various biomedical applications, including antimicrobial therapy and drug

delivery.[3][4][5]

Introduction
The synthesis of metallic nanoparticles is a rapidly expanding field with significant implications

for medicine and biotechnology. Green synthesis approaches, which utilize biological

molecules to reduce metal ions and stabilize nanoparticles, are gaining prominence due to their

environmental compatibility and the production of biocompatible nanoparticles.[1][6]

Sophorolipids, produced by yeasts such as Starmerella bombicola, are particularly well-suited

for this purpose due to their amphiphilic nature and inherent biological activity.[1][7][8] This

document outlines the protocols for synthesizing sophorolipid-capped AuNPs and AgNPs,

their characterization, and their potential applications.
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Synthesis of Gold Nanoparticles (AuNPs) Capped
with Sophorolipids
This section details two protocols for the synthesis of sophorolipid-capped gold nanoparticles

(AuNPs-SL). The first is a direct greener method, while the second incorporates a reducing

agent to achieve higher monodispersity.

Quantitative Data Summary
Parameter

AuNPs-SL (Greener
Method)

AuNPs-SL-SBH
(With NaBH₄)

Reference

Sophorolipid (SL)

Concentration
400 µg/mL 400 µg/mL [9]

HAuCl₄ Concentration Not specified Not specified

Temperature 80 °C 80 °C [9]

Average Size (DLS) 40 ± 10 nm Not specified [9]

Zeta Potential -30 ± 3 mV Not specified [9]

UV-Vis λmax 530–540 nm
Sharper peak than

AuNPs-SL
[9]

Experimental Protocols
Protocol 1: Facile One-Pot Greener Synthesis of AuNPs-SL

This protocol describes the synthesis of gold nanoparticles using sophorolipids as the sole

reducing and capping agent.

Materials:

Sophorolipid (SL) solution (e.g., 1 mg/mL stock)

Hydrogen tetrachloroaurate (HAuCl₄) solution (e.g., 1 mM)

Deionized water
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Procedure:

In a clean glass flask, add the desired volume of HAuCl₄ solution.

Add the sophorolipid solution to achieve a final concentration of 400 µg/mL.

Heat the reaction mixture to 80 °C with constant stirring.

Monitor the reaction by observing the color change from yellow to ruby red, which indicates

the formation of AuNPs.

The formation of AuNPs can be confirmed by UV-Vis spectroscopy, with a characteristic

surface plasmon resonance (SPR) peak between 530-540 nm.[9]

Protocol 2: Synthesis of Monodispersed AuNPs-SL with Sodium Borohydride (AuNPs-SL-SBH)

To obtain more uniformly sized nanoparticles, a strong reducing agent like sodium borohydride

can be used in conjunction with sophorolipids.

Materials:

Sophorolipid (SL) solution (e.g., 1 mg/mL stock)

Hydrogen tetrachloroaurate (HAuCl₄) solution (e.g., 1 mM)

Sodium borohydride (NaBH₄) solution (e.g., 100 mM, freshly prepared)

Deionized water

Procedure:

Follow steps 1 and 2 from Protocol 1.

Heat the reaction mixture to 80 °C with constant stirring.

Add a few drops of 100 mM sodium borohydride solution to the reaction mixture.

The solution should rapidly change color to a sharp ruby red.
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Confirm the synthesis and monodispersity by UV-Vis spectroscopy, which will show a

sharper SPR peak compared to the greener synthesis method.[9]

Experimental Workflow
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Rapid color change

Click to download full resolution via product page

Caption: Workflow for the synthesis of sophorolipid-capped gold nanoparticles.

Synthesis of Silver Nanoparticles (AgNPs) Capped
with Sophorolipids
This section outlines the protocol for the synthesis of sophorolipid-capped silver nanoparticles

(AgNPs-SL), where sophorolipids serve as both the reducing and capping agent. The size of

the resulting nanoparticles is influenced by the reaction temperature and the structure of the

sophorolipid used.[2]
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Quantitative Data Summary
Parameter 40 °C Synthesis 90 °C Synthesis Reference

Sophorolipid Type

Oleic Acid (OA)

derived & Linoleic

Acid (LOA) derived

Oleic Acid (OA)

derived & Linoleic

Acid (LOA) derived

AgNO₃ Concentration Not specified Not specified

Average Particle Size

(TEM) - OA

~20 nm

(polydispersed)

5.5 nm

(monodispersed)

Average Particle Size

(TEM) - LOA
22 nm (polydispersed) 11 nm

UV-Vis λmax Broad peak Sharper peak

Experimental Protocol
Protocol 3: Temperature-Dependent Synthesis of AgNPs-SL

This protocol describes the synthesis of silver nanoparticles at different temperatures to control

their size.

Materials:

Sophorolipid (SL) solution (derived from oleic acid or linoleic acid)

Silver nitrate (AgNO₃) solution (e.g., 1 mM)

Potassium hydroxide (KOH) solution (optional, to adjust pH)

Deionized water

Procedure:

In a clean glass flask, add the AgNO₃ solution.

Add the sophorolipid solution.
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Adjust the pH of the solution if necessary using KOH.

Heat the reaction mixture to the desired temperature (e.g., 40 °C for larger, polydispersed

nanoparticles or 90 °C for smaller, more monodispersed nanoparticles) with constant stirring.

[2]

The reaction progress can be monitored by observing the color change of the solution to

yellowish-brown, indicating the formation of AgNPs.

Characterize the synthesized AgNPs using UV-Vis spectroscopy, which will show a

characteristic SPR peak for silver nanoparticles.

Experimental Workflow

AgNO₃ Solution

Mix

Sophorolipid Solution
(OA or LOA derived)

Heat with Stirring

40 °C 90 °C

Larger, Polydispersed AgNPs-SL Smaller, Monodispersed AgNPs-SL

Click to download full resolution via product page

Caption: Temperature-dependent synthesis of sophorolipid-capped silver nanoparticles.
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Applications in Drug Development
Sophorolipid-synthesized gold and silver nanoparticles have demonstrated significant

potential in various aspects of drug development, primarily due to their antimicrobial and

anticancer properties, as well as their utility as drug delivery vehicles.

Antimicrobial Activity
Both AuNPs-SL and AgNPs-SL exhibit potent antimicrobial activity against a broad spectrum of

pathogens, including Gram-positive and Gram-negative bacteria.[3][9][10][11]

Mechanism of Action: The antimicrobial effect of these nanoparticles is attributed to several

mechanisms, including the disruption of the bacterial cell membrane, leading to the leakage

of intracellular components.[3] Additionally, sophorolipid-capped nanoparticles can induce

the generation of reactive oxygen species (ROS) within bacterial cells, causing oxidative

stress and subsequent cell death.[4]

Synergistic Effects: AuNPs-SL have been shown to act synergistically with conventional

antibiotics, potentially reducing the required dosage and combating antibiotic resistance.[3]

Signaling Pathway of Antimicrobial Action
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Caption: Proposed mechanism of antimicrobial action of sophorolipid-capped nanoparticles.

Drug Delivery and Cancer Therapy
The biocompatible sophorolipid coating on gold and silver nanoparticles makes them

promising candidates for drug delivery systems.[5][12] The nanoparticle core can be loaded

with therapeutic agents, such as anticancer drugs, and the sophorolipid shell can enhance

cellular uptake and bioavailability.[13] Gold nanoparticles, in particular, are being investigated

for photothermal therapy, where they can be selectively heated by laser irradiation to destroy

cancer cells.[12]

Characterization of Nanoparticles
A comprehensive characterization of the synthesized nanoparticles is crucial to ensure their

quality and suitability for specific applications.
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UV-Visible Spectroscopy: This is the primary technique for confirming the formation of

nanoparticles and assessing their size distribution and stability. The surface plasmon

resonance (SPR) peak provides information about the nanoparticles' characteristics.

Transmission Electron Microscopy (TEM): TEM is used to visualize the morphology (shape

and size) of the nanoparticles and to confirm the presence of the sophorolipid capping

layer.[9]

Dynamic Light Scattering (DLS): DLS measures the hydrodynamic diameter and size

distribution of the nanoparticles in solution.[2][9]

Zeta Potential: This measurement indicates the surface charge of the nanoparticles, which is

a critical factor for their stability in suspension. A highly negative or positive zeta potential

prevents agglomeration.

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis can be used to confirm the

presence of sophorolipids on the surface of the nanoparticles by identifying their

characteristic functional groups.[9]

These protocols and application notes provide a comprehensive guide for the synthesis and

utilization of sophorolipid-based gold and silver nanoparticles in research and drug

development. The green synthesis approach offers a sustainable and effective method for

producing biocompatible nanoparticles with significant therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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